Cas no 1509883-59-3 (4-(2,3-dihydro-1-benzofuran-5-yl)butane-1-thiol)

• Product Name: 4-(2,3-dihydro-1-benzofuran-5-yl)butane-1-thiol
• CAS No: 1509883-59-3
• MF: C₁₂H₁₆OS
• MW: 208.319842338562
• CID: 6165109
• PubChem ID: 83533342
• Update Time: 2025-05-19

4-(2,3-dihydro-1-benzofuran-5-yl)butane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-dihydro-1-benzofuran-5-yl)butane-1-thiol
• 1509883-59-3
• EN300-2005647

• Inchi： 1S/C12H16OS/c14-8-2-1-3-10-4-5-12-11(9-10)6-7-13-12/h4-5,9,14H,1-3,6-8H2
• InChI Key： DSTLQVPMRWMFMB-UHFFFAOYSA-N
• SMILES： SCCCCC1C=CC2=C(C=1)CCO2

Computed Properties

• Exact Mass: 208.09218630g/mol
• Monoisotopic Mass: 208.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 10.2Ų

Additional information on 4-(2,3-dihydro-1-benzofuran-5-yl)butane-1-thiol

Exploring 4-(2,3-dihydro-1-benzofuran-5-yl)butane-1-thiol (CAS No. 1509883-59-3): Properties, Applications, and Market Insights

4-(2,3-dihydro-1-benzofuran-5-yl)butane-1-thiol (CAS No. 1509883-59-3) is a specialized organic compound that has garnered attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, featuring a benzofuran core linked to a butane-thiol moiety, exhibits unique chemical properties that make it valuable for various industrial and research applications. Its molecular structure combines aromaticity with a reactive thiol group, enabling diverse functionalization opportunities.

The benzofuran scaffold in 4-(2,3-dihydro-1-benzofuran-5-yl)butane-1-thiol is particularly noteworthy due to its prevalence in bioactive molecules. Researchers have explored its potential in drug discovery, especially in designing compounds targeting neurological and inflammatory pathways. The thiol group (-SH) further enhances its reactivity, making it a versatile intermediate for synthesizing more complex molecules. This dual functionality aligns with current trends in green chemistry and sustainable synthesis, where multifunctional building blocks are highly sought after.

In the pharmaceutical industry, 4-(2,3-dihydro-1-benzofuran-5-yl)butane-1-thiol is investigated for its role in developing novel therapeutics. Its structural similarity to naturally occurring benzofuran derivatives suggests potential bioactivity, which is a hot topic in drug discovery circles. Recent studies highlight its utility in creating small-molecule inhibitors and enzyme modulators, addressing unmet medical needs in areas like oncology and metabolic disorders.

Beyond pharmaceuticals, this compound finds applications in material science. The thiol group allows for surface modifications, making it useful in creating self-assembled monolayers (SAMs) for sensors and electronic devices. With the rise of flexible electronics and nanotechnology, the demand for such functionalized compounds is increasing. Companies specializing in advanced materials are actively exploring its potential to enhance device performance and durability.

The synthesis of 4-(2,3-dihydro-1-benzofuran-5-yl)butane-1-thiol typically involves multi-step organic reactions, including Grignard reactions and thiolation processes. Optimizing these synthetic routes is a key focus for researchers aiming to improve yield and scalability. Given the growing emphasis on cost-effective production, advancements in catalytic methods and flow chemistry could further elevate its industrial relevance.

Market trends indicate a rising interest in benzofuran-based compounds, driven by their broad applicability. The global market for fine chemicals and pharmaceutical intermediates is projected to expand, with 4-(2,3-dihydro-1-benzofuran-5-yl)butane-1-thiol poised to benefit from this growth. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of research institutions and industrial labs.

For researchers and industry professionals, understanding the safety and handling of 4-(2,3-dihydro-1-benzofuran-5-yl)butane-1-thiol is crucial. While it is not classified as a hazardous substance, standard laboratory precautions should be followed, especially due to the presence of the thiol group, which can emit odors and require proper ventilation. Regulatory compliance and quality control are also critical factors for its commercial distribution.

In summary, 4-(2,3-dihydro-1-benzofuran-5-yl)butane-1-thiol (CAS No. 1509883-59-3) is a promising compound with multifaceted applications. Its unique structure and reactivity make it a valuable asset in pharmaceutical research, material science, and beyond. As innovation in these fields continues, the demand for such specialized chemicals is expected to rise, solidifying its place in the fine chemical industry.